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Compound of Interest

Compound Name: Tetrabutylammonium nitrite

Cat. No.: B1334966

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical reagents is paramount. This document provides essential safety and
logistical information for the proper disposal of tetrabutylammonium nitrite, ensuring the
safety of laboratory personnel and compliance with environmental regulations.

Immediate Safety and Handling Precautions

Tetrabutylammonium nitrite is a hazardous substance that can cause skin, eye, and
respiratory irritation.[1][2] In case of exposure, follow these first-aid measures immediately:

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing and consult a physician.[1][3]

» Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water or
shower.[1]

 Inhalation: Move the person into fresh air. If not breathing, give artificial respiration. Consult a
physician.[1][3]

 Ingestion: Rinse mouth with water. Do NOT induce vomiting. Never give anything by mouth
to an unconscious person and consult a physician.[1][3][4]

When handling tetrabutylammonium nitrite, always wear appropriate personal protective
equipment (PPE), including protective gloves, eye protection, and a face shield.[1] Use only in
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a well-ventilated area or outdoors and avoid breathing dust.[1]

Quantitative Data

The following table summarizes key quantitative data for tetrabutylammonium nitrite:

Property Value
Molecular Weight 288.47 g/mol [1][2]
Melting Point/Range 99 - 103 °C[3]

Step-by-Step Disposal Procedure

The recommended procedure for the disposal of tetrabutylammonium nitrite involves
professional waste management services. Adherence to local, state, and federal regulations is
mandatory.

o Consult Regulations: Before initiating any disposal process, waste generators must consult
state and local hazardous waste regulations to ensure complete and accurate classification
and compliance.[4]

» Engage a Licensed Professional: Contact a licensed professional waste disposal service to
handle the material.[1] Offer surplus and non-recyclable solutions to a licensed disposal
company.[1]

« Incineration: The preferred method of disposal is to dissolve or mix the material with a
combustible solvent and burn it in a chemical incinerator equipped with an afterburner and
scrubber.[1]

o Spill Management: In the event of a spill, do not let the product enter drains.[1]

o For minor spills, clean up immediately. Avoid contact with skin and eyes and use dry
clean-up procedures to avoid generating dust. Place the spilled material in a suitable,
labeled container for waste disposal.[5]

o For major spills, evacuate the area and alert emergency responders.[5]
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Container Disposal: Empty containers may still contain residual dust. Do not cut, drill, grind,
or weld such containers. Decontaminate empty containers and observe all label safeguards
until they are cleaned and destroyed.[5]

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of

tetrabutylammonium nitrite.

Click to download full resolution via product page

Tetrabutylammonium Nitrite Disposal Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of Tetrabutylammonium Nitrite: A Guide
for Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1334966#tetrabutylammonium-nitrite-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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